Cas no 104196-89-6 (1H-Indole, 2-tridecyl-)
1H-Indole, 2-tridecyl- structure
Product Name:1H-Indole, 2-tridecyl-
CAS No:104196-89-6
MF:C21H33N
MW:299.493426084518
CID:1141704
Update Time:2024-07-27
1H-Indole, 2-tridecyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 2-tridecyl-
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- Inchi: 1S/C21H33N/c1-2-3-4-5-6-7-8-9-10-11-12-16-20-18-19-15-13-14-17-21(19)22-20/h13-15,17-18,22H,2-12,16H2,1H3
- InChI Key: OMNCMGPRTZODBO-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C=C1CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 298.25366
Experimental Properties
- Density: 0.946±0.06 g/cm3(Predicted)
- Melting Point: 69.5-70.0 °C
- Boiling Point: 436.7±14.0 °C(Predicted)
- PSA: 12.89
- pka: 17.58±0.30(Predicted)
1H-Indole, 2-tridecyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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